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Compound of Interest

Compound Name: (Chloromethyl)cyclohexane

Cat. No.: B052918

Application Notes and Protocols for
(Chloromethyl)cyclohexane
Scope and Introduction

This document provides detailed protocols and application notes for the safe handling, storage,
and disposal of (chloromethyl)cyclohexane (CAS No. 1072-95-3) in a laboratory
environment. The procedures outlined are intended for researchers, scientists, and drug
development professionals to minimize risks and ensure compliance with safety regulations.
(Chloromethyl)cyclohexane is a flammable liquid and an irritant, necessitating careful
management throughout its lifecycle in the lab.[1] It is a colorless, oily liquid used as an
intermediate in the production of various chemicals, including pharmaceuticals and rubber
processing chemicals.[2][3]

Hazard Identification and Summary

(Chloromethyl)cyclohexane is classified as a hazardous substance.[1] Adherence to safety
protocols is mandatory.

o Physical Hazards: Flammable liquid and vapor (GHS Category 3).[1] Vapors may form
explosive mixtures with air and can travel to an ignition source and flash back.[4][5][6]

o Health Hazards: Causes skin irritation (GHS Category 2) and serious eye irritation (GHS
Category 2A).[1] It may also cause respiratory irritation (GHS Category 3).[1] Continuous
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exposure may lead to kidney or liver damage.[2]

e Environmental Hazards: The substance is considered toxic to aquatic life.[7] Discharge into
the environment must be avoided.[7][8][9]

GHS Pictograms:

e Flame (Flammable)

o Exclamation Mark (Irritant)

Hazard Statements:

e H226: Flammable liquid and vapor.[1][7]
e H315: Causes skin irritation.[1][7]

e H319: Causes serious eye irritation.[1][7]

o H335: May cause respiratory irritation.[1][7]

Physical and Chemical Properties

The following table summarizes the key quantitative data for (chloromethyl)cyclohexane.
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Property Value Source
Molecular Formula C7H13ClI [1112][3]1[10]
Molecular Weight 132.63 g/mol [11[2][3][10]
Appearance Colorless, oily liquid [2][3]
Boiling Point ~160-170.2 °C at 760 mmHg [2][10]

164 °C (Note: This value from
Melting Point one source seems unusually [2]

high and may be an error)

Flash Point 52 °C [2]
Density ~0.954 - 1.0 g/cm3 [2][10]
Vapor Pressure 1.97 mmHg at 25 °C [2]

N Low water solubility; soluble in
Solubility _ [2][3]
organic solvents.

Experimental Protocols
Protocol for Safe Handling and Use

This protocol must be followed whenever handling (chloromethyl)cyclohexane.
4.1 Engineering Controls:

» Always handle (chloromethyl)cyclohexane inside a certified chemical fume hood to
minimize inhalation exposure.[11]

e Ensure an eyewash station and safety shower are accessible and unobstructed.[12]
¢ Use only non-sparking tools and explosion-proof equipment to prevent ignition.[4][13][14]

o All metal parts of equipment must be grounded to avoid ignition of vapors by static electricity
discharge.[4][14]

4.2 Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical splash goggles and a face shield.[7]

Skin Protection: Wear a flame-retardant lab coat and appropriate chemical-resistant gloves
(e.g., nitrile, neoprene).[7][11] Always inspect gloves for integrity before use.[7][9]

Footwear: Closed-toe shoes are mandatory.[11]

Respiratory Protection: If working outside of a fume hood (not recommended) or if exposure
limits are exceeded, use a NIOSH/MSHA approved respirator.[6][15]

4.3 Handling Procedure:

Before starting work, ensure the Safety Data Sheet (SDS) is readily available.[11]
Place absorbent, spill-control pads on the work surface inside the fume hood.
Ground the container before transferring the chemical.[14]

Dispense the required amount slowly to avoid splashing and vapor generation.
Keep the container tightly closed when not in use.[5][14][16]

Avoid contact with skin, eyes, and clothing.[13] Do not inhale vapors.[17]

Wash hands thoroughly with soap and water after handling.[7][11]
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Diagram 1: Standard workflow for handling (chloromethyl)cyclohexane.
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Storage Procedures

Proper storage is critical to prevent fire and degradation.

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4][11]
[13][18]

Keep containers tightly closed and upright to prevent leakage.[8][9][18]

Store below eye level in a designated flammable liquids cabinet.[11]

Ensure storage is separate from incompatible materials such as strong oxidizing agents.[11]

Use secondary containment to mitigate potential spills.[11]

Protocol for Spill and Emergency Response

This protocol details the response to a chemical spill. The individual causing the spill is
responsible for cleanup.[15]

6.1 Immediate Actions (All Spills):

Immediately alert all personnel in the area and your supervisor.[15]

If the spill is large, volatile, or there is a fire risk, evacuate the area immediately.[11][15]
Control all sources of ignition.[15][19]

If there is a fire or medical emergency, call emergency services.[15]

Attend to any contaminated personnel. Remove contaminated clothing and flush affected
skin with water for at least 15 minutes.[15]

6.2 Experimental Protocol for a Minor Spill (<100 mL): This procedure should only be
performed by trained personnel equipped with the proper PPE.

o Preparation: Don all required PPE as described in section 4.2, including respiratory
protection if necessary.[15]
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Containment: Confine the spill by surrounding the area with an inert, non-combustible
absorbent material (e.g., sand, vermiculite, or commercial sorbent pads).[13][18][19] Prevent
the spill from entering drains.[7][8][9][17]

Absorption: Cover the spill with the absorbent material, starting from the outside and working
inwards to minimize vapor release.

Collection: Using non-sparking tools, carefully collect the absorbed material and place it into
a labeled, sealable container for hazardous waste.[4][13][19]

Decontamination: Clean the spill area with soap and water.

Disposal: Seal the waste container, label it as "Hazardous Waste:
(chloromethyl)cyclohexane contaminated debris,"” and follow the disposal protocol in
Section 7.0.

Restock: Restock the spill kit materials used.[15]
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Diagram 2: Logical flow for responding to a (chloromethyl)cyclohexane spill.
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Waste Disposal Procedures

Chemical waste must be disposed of in accordance with local, regional, and national
hazardous waste regulations.[6][9][16]

o Waste Collection: Collect all waste containing (chloromethyl)cyclohexane, including
contaminated materials from spills, in a designated, properly labeled, and sealable
hazardous waste container.[9] Do not mix with other waste streams.[8][9]

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "(chloromethyl)cyclohexane," and the associated hazards (Flammable,
[rritant).

o Storage: Store the sealed waste container in a designated satellite accumulation area, away
from normal operations and with secondary containment.

» Disposal: Arrange for pickup by a licensed professional waste disposal service or the
institution's Environmental Health and Safety (EHS) department.[7][9] Do not pour
(chloromethyl)cyclohexane down the drain.[7][8][17]

Laboratory Temporary Storage Final Disposal

(eWasléem()sveer:erreaauo:m Collect in Designated Label Container with Securely Seal Move to Satellite Request Pickup from Transport to Approved
9. gent, Waste Container Contents & Hazards Container Accumulation Area EHS/ Licensed Vendor Waste Facility
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Diagram 3: Waste disposal pathway for (chloromethyl)cyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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